Cas no 2411279-69-9 (1-{4-[4-(3-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one)

• Product Name: 1-{4-[4-(3-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one
• CAS No: 2411279-69-9
• MF: C₁₉H₂₄N₄O₄
• MW: 372.418264389038
• CID: 5989000
• PubChem ID: 165771077
• Update Time: 2025-06-27

1-{4-[4-(3-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z3672062847
• 2411279-69-9
• 1-{4-[4-(3-nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one
• EN300-26585208
• 1-{4-[4-(3-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one

• Inchi： 1S/C19H24N4O4/c1-2-18(24)21-8-6-15(7-9-21)19(25)22-12-10-20(11-13-22)16-4-3-5-17(14-16)23(26)27/h2-5,14-15H,1,6-13H2
• InChI Key： JIULUXHESIYHJD-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)N1CCN(C2C=CC=C(C=2)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 372.17975526g/mol
• Monoisotopic Mass: 372.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.7Ų

Additional information on 1-{4-[4-(3-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one

Recent Advances in the Study of 1-{4-[4-(3-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one (CAS: 2411279-69-9)

In recent years, the compound 1-{4-[4-(3-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one (CAS: 2411279-69-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperazine-piperidinone scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter receptors and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 1-{4-[4-(3-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one involves a multi-step process that includes the coupling of 3-nitrophenylpiperazine with a piperidinone derivative, followed by acryloylation. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further pharmacological evaluation.

Pharmacological studies have revealed that this compound exhibits high affinity for serotonin and dopamine receptors, suggesting its potential utility in the treatment of neurological and psychiatric disorders. In vitro assays have demonstrated its ability to modulate receptor activity, leading to altered neurotransmitter release and neuronal excitability. Furthermore, preliminary in vivo studies in rodent models have shown promising results in reducing symptoms of anxiety and depression, with minimal adverse effects. These findings highlight the compound's potential as a novel therapeutic agent for mood disorders.

In addition to its effects on neurotransmitter systems, 1-{4-[4-(3-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one has also been investigated for its enzyme inhibitory properties. Recent research has identified its ability to selectively inhibit certain kinases involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Molecular docking studies have provided insights into the binding interactions between the compound and its target enzymes, paving the way for the design of more potent derivatives.

Despite these promising findings, several challenges remain to be addressed. The compound's pharmacokinetic properties, including its bioavailability and metabolic stability, require further optimization to enhance its therapeutic efficacy. Additionally, comprehensive toxicological studies are needed to assess its safety profile before advancing to clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of this compound into a viable drug candidate.

In conclusion, 1-{4-[4-(3-Nitrophenyl)piperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and multifaceted pharmacological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its chemical properties, elucidating its mechanisms of action, and exploring its therapeutic potential in various disease models. With continued investigation, this compound may pave the way for the development of novel treatments for neurological and inflammatory disorders.